Cas no 37466-88-9 (ethyl 2,3-diaminobenzoate)

ethyl 2,3-diaminobenzoate structure
ethyl 2,3-diaminobenzoate structure
Product Name:ethyl 2,3-diaminobenzoate
CAS No:37466-88-9
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD14698208
CID:1483661
PubChem ID:11171330
Update Time:2025-04-21

ethyl 2,3-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-diamino-, ethyl ester
    • ethyl 2,3-diaminobenzoate
    • SCHEMBL2925689
    • DTXSID90457549
    • 2,3-DIAMINOBENZOIC ACID ETHYL ESTER
    • SBNFMGRCKKFSLR-UHFFFAOYSA-N
    • AKOS017515020
    • 37466-88-9
    • DB-108738
    • Ethyl2,3-diaminobenzoate
    • EN300-119104
    • Z1255429315
    • 3-ethoxycarbonyl-1,2-phenylenediamine
    • MDL: MFCD14698208
    • Inchi: 1S/C9H12N2O2/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5H,2,10-11H2,1H3
    • InChI Key: SBNFMGRCKKFSLR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=C(C=1N)N)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • PSA: 78.34

ethyl 2,3-diaminobenzoate Pricemore >>

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